Cas no 31771-36-5 (Mutilin 14-Acetate)

• Product Name: Mutilin 14-Acetate
• CAS No: 31771-36-5
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 1077790
• Update Time: 2025-09-27

Mutilin 14-Acetate Chemical and Physical Properties

Names and Identifiers

• Imp. J (EP): (3aS,4R,5S,6S,8R,9R,9aR,10R)-6-Ethenyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propano-3aH-cyclopentacycloocten-8-yl Acetate (Mutilin 14-Acetate)
• Mutilin 14-Acetate
• CID 129318517
• Tiamulin EP Impurity J
• Tiamulin EP Impurity JQ: What is Tiamulin EP Impurity J Q: What is the CAS Number of Tiamulin EP Impurity J
• Tiamulin Hydrogen Fumarate Impurity J
• Tiamulin Hydrogen Fumarate EP Impurity J
• 3a,9-Propano-3aH-cyclopentacycloocten-1(4H)-one, 8-(acetyloxy)-6-ethenyloctahydro-5-hydroxy-4,6,9,10-tetramethyl-, (3aS,4R,5S,6S,8R,9S,9aR,10R)-

• Inchi： 1S/C22H34O4/c1-7-20(5)12-17(26-15(4)23)21(6)13(2)8-10-22(14(3)19(20)25)11-9-16(24)18(21)22/h7,13-14,17-19,25H,1,8-12H2,2-6H3/t13-,14+,17-,18+,19+,20-,21+,22+/m1/s1
• InChI Key： KUBKXMIPSJEXGM-MBHDSSBMSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@](C=C)(C)[C@H]([C@H](C)[C@]23CCC([C@H]2[C@@]1(C)[C@H](C)CC3)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 628
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 440.4±45.0 °C(Predicted)
• pka: 14.75±0.70(Predicted)

Additional information on Mutilin 14-Acetate

Exploring Mutilin 14-Acetate (CAS No. 31771-36-5): A Comprehensive Guide to Its Properties and Applications

Mutilin 14-Acetate (CAS No. 31771-36-5) is a semi-synthetic derivative of the naturally occurring antibiotic pleuromutilin. This compound has garnered significant attention in the pharmaceutical and veterinary industries due to its unique mechanism of action and broad-spectrum antimicrobial properties. Researchers and industry professionals frequently search for terms like "Mutilin 14-Acetate uses", "CAS 31771-36-5 applications", and "pleuromutilin derivatives", reflecting its growing relevance in modern science.

The chemical structure of Mutilin 14-Acetate features a tricyclic diterpene core, with an acetate group at the 14-position enhancing its stability and bioavailability. This modification is critical for its efficacy, making it a popular subject for studies on antibiotic resistance and veterinary medicine. With the rise of antibiotic-resistant bacteria, compounds like Mutilin 14-Acetate are increasingly explored for their potential to combat multidrug-resistant pathogens.

One of the most searched questions about Mutilin 14-Acetate is its role in animal health. This compound is widely used in veterinary applications, particularly in treating respiratory infections in livestock. Its ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit makes it highly effective against Gram-positive bacteria, including Staphylococcus and Streptococcus species. Farmers and veterinarians often inquire about "Mutilin 14-Acetate dosage" and "safety in poultry", highlighting its practical importance.

In addition to its veterinary uses, Mutilin 14-Acetate is also investigated for potential human therapeutic applications. Recent studies have explored its synergy with other antibiotics to enhance efficacy against resistant strains. Keywords like "Mutilin 14-Acetate mechanism" and "pleuromutilin derivatives in medicine" are commonly searched by medical researchers aiming to develop next-generation antibiotics.

The synthesis of Mutilin 14-Acetate involves the acetylation of pleuromutilin, a process optimized for high yield and purity. Analytical techniques such as HPLC and mass spectrometry are employed to ensure quality control, addressing frequent queries like "CAS 31771-36-5 purity standards". Manufacturers and suppliers prioritize these metrics to meet regulatory requirements and customer expectations.

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Looking ahead, the demand for Mutilin 14-Acetate is expected to grow, driven by its versatility and effectiveness. Innovations in drug delivery systems, such as nanoparticle encapsulation, are being explored to enhance its therapeutic potential. Searches for "future of pleuromutilin derivatives" and "Mutilin 14-Acetate research trends" reflect the compound's promising trajectory in science and industry.

In summary, Mutilin 14-Acetate (CAS No. 31771-36-5) stands as a vital compound in both veterinary and potential human medicine. Its unique properties, coupled with ongoing research, position it as a key player in addressing global challenges like antibiotic resistance. For professionals and enthusiasts alike, understanding its applications and mechanisms remains a priority in contemporary scientific discourse.